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Compound of Interest

Compound Name: DNQX (disodium salt)

Cat. No.: B12415722

For researchers and laboratory professionals, the proper disposal of chemical reagents like
DNQX (disodium salt), a selective non-NMDA glutamate receptor antagonist, is a critical
component of laboratory safety and environmental responsibility. Adherence to established
protocols is essential to mitigate risks and ensure compliance with regulatory standards.

Core Principles of DNQX Disposal

The disposal of DNQX disodium salt must always conform to local, state, and federal
regulations.[1][2] A licensed professional waste disposal service should be engaged for the
disposal of this material.[3] Under no circumstances should DNQX be disposed of with
household garbage or allowed to enter sewage systems, drains, surface water, or ground
water.[1][4][5][6]

Step-by-Step Disposal Protocol

1. Preparing for Disposal:
» Original Containers: Whenever possible, keep the chemical in its original container.[2]
e Labeling: Ensure the container is clearly and accurately labeled.

» No Mixing: Do not mix DNQX with other waste materials.[2]
» Consult Professionals: Arrange for collection by a licensed disposal company.[3]

2. Handling Unused or Surplus Material:
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o Assessment: Before designating surplus DNQX as waste, consider the "Hierarchy of
Controls": Reduction, Reuse, and Recycling.[1]

 Viability: If the material is unused, uncontaminated, and within its shelf life, it may be suitable
for recycling or reuse if appropriate.[1]

o Disposal: If reuse is not an option, the surplus material must be treated as chemical waste
and disposed of following the procedures outlined in this guide.[3]

3. Managing Spills and Contaminated Materials:
In the event of a spill, prioritize safety and contain the material promptly.
e Minor Spills (Dry):

o Restrict Access: Alert personnel in the immediate area.

o Ensure Ventilation: Use in a well-ventilated area.[1]

o Wear Personal Protective Equipment (PPE): This includes protective clothing, gloves, and
eye/face protection.[1]

o Avoid Dust: Use dry clean-up procedures and avoid generating dust.[1][5]
o Collect Residue: Carefully sweep or vacuum the spilled solid.

o Containerize: Place the collected material into a suitable, sealed, and clearly labeled
container for waste disposal.[1]

o Decontaminate: Wash the spill area thoroughly with large amounts of water.[1] Collect all
wash water for treatment and proper disposal; do not allow it to enter drains.[1]

e Major Spills:
o Evacuate: Alert personnel and evacuate the immediate danger area.[2]

o Alert Emergency Services: Notify your institution's emergency responders, providing the
location and nature of the hazard.[1]
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o Containment: If it is safe to do so, prevent the spillage from entering drains or water
courses.[1]

o Professional Cleanup: Allow trained emergency personnel to handle the cleanup and
disposal.

4. Disposal of Empty Containers:

+ Handle uncleaned, empty containers in the same manner as the product itself.[2] They must
be disposed of according to official regulations via a licensed disposal service.[4]

Quantitative Data

No specific quantitative data, such as concentration limits for disposal, are provided in the
reviewed safety data sheets. Disposal procedures are based on the hazardous properties of
the chemical regardless of concentration.

DNQX Disposal Workflow

The following diagram illustrates the decision-making process for the proper management and
disposal of DNQX (disodium salt).
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Caption: Workflow for DNQX (disodium salt) disposal decisions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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